Cas no 69748-99-8 (Plaunol A)
Plaunol A structure
Product Name:Plaunol A
CAS No:69748-99-8
MF:C20H20O6
MW:356.369206428528
CID:974166
PubChem ID:433179
Update Time:2025-04-19
Plaunol A Chemical and Physical Properties
Names and Identifiers
-
- Plaunol A
- (2S,3bα,9aS,11aα)-2α-(3-Furyl)-2,3,4,5-tetrahydro-10α-hydroxy-13-methylene-11aH-3aα,9α-ethanodifuro[2,3-c:3',4'-i][2]benzopyran-7(3bH)-one
- AC1L8UXY
- NSC324631
- NSC-324631
- DTXSID50330869
- 69748-99-8
-
- Inchi: 1S/C20H20O6/c1-10-7-15-20-12(16(21)25-15)3-2-4-14(20)19(10)8-13(11-5-6-23-9-11)24-18(19)26-17(20)22/h3,5-6,9,13-15,17-18,22H,1-2,4,7-8H2
- InChI Key: UESBLSHYDVKRSY-UHFFFAOYSA-N
- SMILES: O1C(C23C4C(=O)OC2CC(=C)C2(CC(C5=COC=C5)OC12)C3CCC=4)O
Computed Properties
- Exact Mass: 356.12600
- Monoisotopic Mass: 356.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.13000
- LogP: 2.61020
Plaunol A Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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